2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide

• Molecular Formula: C27H26ClN3O3
• Molecular Weight: 476 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C27H26ClN3O3/c28-24-8-4-5-9-25(24)34-20-26(32)29-22-11-13-23(14-12-22)30-16-18-31(19-17-30)27(33)15-10-21-6-2-1-3-7-21/h1-15H,16-20H2,(H,29,32)/b15-10+
• InChI Key: PKZVIDFJPZOMFX-XNTDXEJSSA-N
• Isomeric SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl)C(=O)/C=C/C4=CC=CC=C4
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl)C(=O)C=CC4=CC=CC=C4

Description

2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide, also known as CPCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPCA belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide is not fully understood, but it is believed to act on multiple targets in the body. 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has also been shown to activate the gamma-aminobutyric acid (GABA) receptor, which is involved in the regulation of anxiety and depression. Additionally, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects. In animal studies, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to reduce inflammation, pain, and seizure activity. 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has several advantages for lab experiments. It is a relatively stable compound that can be synthesized in high purity and yield. 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has also been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide is its limited solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide. One area of research is the development of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide derivatives with improved solubility and potency. Another area of research is the investigation of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide as a potential treatment for mental health disorders, such as anxiety and depression. Additionally, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide could be studied in combination with other drugs to determine its potential synergistic effects. Finally, the use of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide in the treatment of cancer and neurodegenerative diseases warrants further investigation.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide involves the reaction of 2-chlorophenol with 4-(4-aminophenyl)piperazine in the presence of acetic anhydride. The resulting product is then reacted with 4-(2-phenylacetyl)piperazine to obtain the final product, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide. The synthesis of 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been reported in various scientific journals and has been optimized to yield high purity and yield.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In addition, 2-(2-chlorophenoxy)-N-(4-{4-[(2E)-3-phenylprop-2-enoyl]piperazin-1-yl}phenyl)acetamide has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of mental health disorders.